3,5-dimethylphenyl 6-(1H-1,2,4-triazol-1-yl)nicotinate

• IUPAC Name: (3,5-dimethylphenyl) 6-(1,2,4-triazol-1-yl)pyridine-3-carboxylate
• InChI: InChI=1S/C16H14N4O2/c1-11-5-12(2)7-14(6-11)22-16(21)13-3-4-15(18-8-13)20-10-17-9-19-20/h3-10H,1-2H3
• InChI Key: WPRRBQRVNPNEJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(=O)C2=CN=C(C=C2)N3C=NC=N3)C
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

Synthesis Analysis

The synthesis of DMPTN involves the combination of a 3,5-dimethylphenyl group with a 1H-1,2,4-triazole-1-yl moiety, attached to a nicotinate (pyridine-3-carboxylate) scaffold. The exact synthetic route and conditions may vary, but spectroscopic techniques such as IR , 1H-NMR , Mass spectroscopy , and Elemental analysis are employed to confirm the structures of these derivatives .

Scientific Research Applications

• Freezing of Equilibrium by Complex Formation : A study by Toda et al. (1988) explored the complex formation of 1,2,3-triazole and 3(5)-methylpyrazole with 1,1-bis(2,4-dimethylphenyl)but-2-yn-1-ol. This research demonstrates the utility of these complexes in isolating specific tautomers from an equilibrium mixture.

• Synthesis and Pharmacological Study of Thiazolidinones and Mannich Bases : Dave et al. (2007) conducted a study on the synthesis of thiazolidinones and Mannich bases from 4-amino-3-mercapto-5-pyridin-3'yl-[1,2,4]-triazoles, indicating potential applications in the field of pharmacology. The full details can be found here.

• Novel Diorganotin(IV) Complexes with Bis(triazol-1-yl)alkanes : Research by Tang et al. (2000) focused on synthesizing novel diorganotin complexes using bis(triazol-1-yl)alkanes, including compounds with 3,5-dimethyl-1,2,4-triazol-1-yl groups. This study has implications for the development of new materials in chemistry.

• Evaluation of Thermal Stability and Acoustic Fingerprint Spectra of Energetic 1,2,4-Triazoles : A study by Rao et al. (2016) evaluated the thermal stability of nitro-rich 1,2,4-triazoles, providing insights into the properties of these compounds for potential use in rocket fuels and explosives.

• Crystal Structure of Diorganotin(IV) Complexes : The study of diorganotin(IV) complexes, including those involving 1,2,4-triazole derivatives, by Hussain et al. (2009) contributes to the understanding of coordination chemistry and material science.

• Europium-Based Metal-Organic Framework as a Sensor : Research by Rao and Mandal (2018) discusses the synthesis of a europium-based metal-organic framework using a ligand similar to the 3,5-dimethylphenyl 6-(1H-1,2,4-triazol-1-yl)nicotinate. This framework acts as a sensor for phosphate anions and Fe3+ ions in aqueous media.